Cas no 2137743-20-3 (3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid)

• Product Name: 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid
• CAS No: 2137743-20-3
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6301272
• PubChem ID: 165442273
• Update Time: 2025-06-13

3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137743-20-3
• 3,5-dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid
• EN300-624829
• 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H20O2/c1-4-5-12(11(13)14)7-9(2)6-10(3)8-12/h4,9-10H,1,5-8H2,2-3H3,(H,13,14)
• InChI Key： WEXFBHAKNXEXKM-UHFFFAOYSA-N
• SMILES： OC(C1(CC=C)CC(C)CC(C)C1)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid

3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic Acid (CAS No. 2137743-20-3): An Overview of Its Structure, Properties, and Applications

3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid (CAS No. 2137743-20-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of cyclohexane carboxylic acids and is characterized by its distinctive functional groups, which include a carboxylic acid group, two methyl groups, and a propenyl group.

The molecular formula of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid is C₁₂H₂₀O₂, and its molecular weight is approximately 196.28 g/mol. The compound's structure features a cyclohexane ring with substituents at the 3 and 5 positions (methyl groups) and a propenyl group at the 1 position. The carboxylic acid group is also attached to the 1 position of the cyclohexane ring. This arrangement of functional groups imparts specific chemical and physical properties to the compound.

In terms of physical properties, 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid is a white crystalline solid at room temperature with a melting point of around 65°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. The compound's solubility characteristics make it suitable for use in various chemical reactions and formulations.

The chemical reactivity of 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid is primarily influenced by its carboxylic acid group. This functional group can participate in a wide range of reactions, including esterification, amidation, and decarboxylation. The presence of the propenyl group also adds to the compound's reactivity by enabling conjugation and polymerization reactions. These properties make 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid has shown promise as a potential drug candidate due to its structural similarity to certain bioactive compounds. Recent studies have explored its potential as an anti-inflammatory agent and as a precursor for the synthesis of novel therapeutic molecules. For instance, researchers have investigated its ability to inhibit pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation.

Beyond pharmaceutical applications, 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid has found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of new polymers and coatings. For example, the compound can be polymerized to form polymeric materials with tailored properties such as enhanced mechanical strength and improved thermal stability. These materials have potential applications in areas such as automotive coatings, adhesives, and electronic devices.

In addition to its practical applications, 3,5-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid has been studied for its theoretical significance in organic chemistry. Researchers have used computational methods to investigate its electronic structure and reactivity patterns. These studies have provided insights into the mechanisms underlying its chemical behavior and have guided the design of more efficient synthetic routes for producing the compound on a larger scale.

The synthesis of 3,5-Dimethyl-1-(propenyl)cyclohexanecarboxylic acid typically involves multi-step processes that start from readily available starting materials such as cyclohexanone or cyclohexene. One common approach involves the introduction of methyl groups through alkylation reactions followed by the addition of a propenyl group via a Wittig reaction or similar methodology. The final step often involves oxidation to form the carboxylic acid group using reagents such as potassium permanganate or osmium tetroxide.

Safety considerations are an important aspect when handling 3,5-Dimethyl-1-(propenyl)cyclohexanecarboxylic acid. While it is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and appropriate ventilation should be ensured to minimize exposure risks.

In conclusion, 3,5-Dimethyl-1-(propenyl)cyclohexanecarboxylic acid (CAS No. 2137743-20-3) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and chemical reactivity make it an interesting subject for ongoing research and development efforts. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.